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Compound of Interest

Compound Name: Glycine sodium

Cat. No.: B1309317

For immediate release:

This technical guide provides an in-depth overview of Glycine Sodium Salt (CAS Number:
6000-44-8), a compound of significant interest to researchers, scientists, and professionals in
drug development. This document outlines its physicochemical properties, details its
application in key experimental protocols, and elucidates its role in biological signaling
pathways.

Core Physicochemical Properties

Glycine sodium salt, the sodium salt of the non-essential amino acid glycine, is a white to off-
white crystalline powder. Its high solubility in water and buffering capacity make it a versatile
reagent in various biochemical and pharmaceutical applications.
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Property Value Citations

CAS Number 6000-44-8 [1]

Molecular Formula C2HaNNaO:2 [1][2]

Molecular Weight 97.05 g/mol [11[2]

Solubility in Water >500 g/L (at 20°C) [3]
11.1-12.0 (10% aqueous

pH [3]

solution)

) pKai = 2.34 (-COOH), pKaz =
pKa of Glycine 0.61 (NH:*) [4][5][6]

Applications in Experimental Protocols

Glycine sodium salt is a critical component in several standard laboratory protocols, primarily
utilized for its buffering capacity and its role in quenching reactions.

Preparation of Alkaline Glycine-NaOH Buffer

Glycine buffers are commonly used in biochemistry and molecular biology, particularly for
electrophoresis and chromatography. An alkaline buffer can be prepared using glycine and
sodium hydroxide, which deprotonates the glycine to form glycine sodium salt in situ.

Methodology:
o Preparation of Stock Solutions:

o Prepare a 0.2 M solution of glycine (15.01 g/L in deionized water).

o Prepare a 0.2 M solution of sodium hydroxide (8.00 g/L in deionized water).
» Buffer Formulation:

o To achieve a desired pH, mix the stock solutions in the appropriate ratios. For example, to
prepare a buffer with a pH of 10.6, mix 25 mL of the 0.2 M glycine stock solution with
22.75 mL of the 0.2 M NaOH stock solution.
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e Final Volume Adjustment:
o Adjust the final volume to 100 mL with deionized water.

* pH Verification:

o Confirm the final pH of the buffer using a calibrated pH meter and adjust as necessary with

small volumes of NaOH or HCI.

Experimental Workflow for Glycine Buffer Preparation

Workflow for Glycine-NaOH Buffer Preparation
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Caption: Workflow for the preparation of a glycine-NaOH buffer.

Role in Chromatin Immunoprecipitation (ChlP)

In ChIP protocols, glycine is used to quench the formaldehyde cross-linking reaction between
proteins and DNA.[7]

Methodology:

e Cross-linking: Cells are treated with formaldehyde to create covalent cross-links between
DNA and associated proteins.

¢ Quenching: A sterile solution of glycine is added to the cell culture medium to a final
concentration of 125 mM.[7] The glycine acts as a scavenger for excess formaldehyde,
effectively stopping the cross-linking reaction.[7]

o Cell Lysis and Sonication: The cells are then lysed, and the chromatin is sheared into smaller
fragments.

» Immunoprecipitation and Analysis: An antibody specific to the protein of interest is used to
immunoprecipitate the protein-DNA complexes, which are then analyzed.

Application in Protein Crystallization

Glycine and its salts are often included in screening solutions for protein crystallization. They
can act as a precipitant or as a stabilizing agent, influencing the solubility of macromolecules
and promoting the formation of well-ordered crystals.[8][9] The effect of salts like sodium
chloride in conjunction with glycine has been shown to stabilize certain polymorphic forms of
glycine crystals, which can be relevant for understanding and controlling protein crystallization.
[10][11]

Biological Significance and Signaling Pathways

In a physiological context, glycine sodium salt provides the glycinate anion, which is the active
form of glycine that functions as a neurotransmitter. Glycine is a primary inhibitory
neurotransmitter in the spinal cord and brainstem.[12]
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Glycine Receptor (GlyR) Signaling

The principal action of glycine is mediated through its binding to ionotropic glycine receptors
(GlyRs).[12]

Ligand Binding: Glycine binds to the extracellular domain of the GlyR.

e Channel Opening: This binding event induces a conformational change in the receptor,
opening its intrinsic chloride ion (CI~) channel.[12]

e Chloride Influx: In mature neurons, the intracellular Cl~ concentration is low, leading to an
influx of CI~ into the cell upon channel opening.

e Hyperpolarization: The influx of negatively charged chloride ions causes hyperpolarization of
the postsynaptic membrane.

« Inhibition of Neuronal Firing: This hyperpolarization increases the threshold for firing an
action potential, thus exerting an inhibitory effect on the neuron.

Interestingly, in embryonic neurons, the intracellular chloride concentration is higher, and the
activation of GlyRs can lead to chloride efflux and depolarization, resulting in an excitatory
effect that is important for neuronal development.[13]

Beyond the nervous system, glycine signaling has been observed in non-neuronal cells such
as immune and endothelial cells, where it can modulate proliferation and migration.[14]

Glycine Receptor Signaling Pathway
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Glycine Receptor (GlyR) Signaling in a Mature Neuron
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Caption: Glycine binding to its receptor leads to neuronal inhibition.

This technical guide serves as a foundational resource for professionals engaged in research
and development. The provided data and protocols are intended to facilitate experimental
design and enhance the understanding of glycine sodium salt's role in scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Glycine, sodium salt | CymitQuimica [cymitquimica.com]

3. Thermo Scientific Chemicals Glycine, sodium salt, 99% 100 g | Buy Online | Thermo
Scientific Chemicals | Fisher Scientific [fishersci.at]

e 4. pubs.acs.org [pubs.acs.org]

e 5. Agueous Solubility of Sodium and Chloride Salts of Glycine—"Uncommon™ Common-lon
Effects of Self-Titrating Solids - PubMed [pubmed.ncbi.nim.nih.gov]

e 6. pubs.acs.org [pubs.acs.org]
e 7. arigobio.com [arigobio.com]

» 8. A comparison of salts for the crystallization of macromolecules - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. researchgate.net [researchgate.net]

» 10. The effect of salt additives on the glycine crystallization pathway revealed by studying
one crystal nucleation at a time - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. The effect of salt additives on the glycine crystallization pathway revealed by studying
one crystal nucleation at a time - PMC [pmc.ncbi.nim.nih.gov]

e 12. researchgate.net [researchgate.net]
o 13. Frontiers | Glycine neurotransmission: Its role in development [frontiersin.org]

e 14. Glycine and Glycine Receptor Signalling in Non-Neuronal Cells - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Glycine Sodium Salt: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1309317#glycine-sodium-salt-cas-number-and-
molecular-weight]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1309317?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/glycine-sodium-salt-anhydrous-6000-44-8
https://cymitquimica.com/products/3D-G-4900/6000-44-8/glycine-sodium-salt/
https://www.fishersci.at/shop/products/glycine-sodium-salt-hydrate-99/10318200
https://www.fishersci.at/shop/products/glycine-sodium-salt-hydrate-99/10318200
https://pubs.acs.org/doi/abs/10.1021/acs.molpharmaceut.4c01066
https://pubmed.ncbi.nlm.nih.gov/39754517/
https://pubmed.ncbi.nlm.nih.gov/39754517/
https://pubs.acs.org/doi/10.1021/acs.molpharmaceut.4c01066
https://www.arigobio.com/files/protocol_tips/files/ChIP%20Protocol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2373937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2373937/
https://www.researchgate.net/post/What-are-optimum-conc-of-salt-in-protein-crystallization
https://pubmed.ncbi.nlm.nih.gov/40035758/
https://pubmed.ncbi.nlm.nih.gov/40035758/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912379/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11912379/
https://www.researchgate.net/publication/344210214_Chapter_17_Glycine_receptors
https://www.frontiersin.org/journals/neuroscience/articles/10.3389/fnins.2022.947563/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC2737430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2737430/
https://www.benchchem.com/product/b1309317#glycine-sodium-salt-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1309317#glycine-sodium-salt-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1309317#glycine-sodium-salt-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1309317#glycine-sodium-salt-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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